Cas no 1410792-22-1 (Fmoc-α-methyl-L-3-Fluorophe)

• Product Name: Fmoc-α-methyl-L-3-Fluorophe
• CAS No: 1410792-22-1
• MF: C₂₅H₂₂FNO₄
• MW: 419.444890499115
• MDL: MFCD22887398
• CID: 5148450
• Update Time: 2025-05-22

Fmoc-α-methyl-L-3-Fluorophe Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(3-fluorophenyl)-2-methylpropanoic acid
• Fmoc-L-aMePhe(3-F)-OH
• Fmoc-α-methyl-L-3-Fluorophe
• Fmoc-Alpha-Methyl-D-3-Fluorophenylalanine
• Fmoc-alpha-methyl-L-3-Fluorophe
• N-Fmoc-3-fluoro-a-methyl-L-phenylalanine

• MDL： MFCD22887398
• Inchi： 1S/C25H22FNO4/c1-25(23(28)29,14-16-7-6-8-17(26)13-16)27-24(30)31-15-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-13,22H,14-15H2,1H3,(H,27,30)(H,28,29)/t25-/m0/s1
• InChI Key： YEBXKZJYYWUHHK-VWLOTQADSA-N
• SMILES： C(O)(=O)[C@](NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)(C)CC1=CC=CC(F)=C1

Additional information on Fmoc-α-methyl-L-3-Fluorophe

Fmoc-α-methyl-L-3-Fluorophe: A Comprehensive Overview

Fmoc-α-methyl-L-3-Fluorophe (CAS No. 1410792-22-1) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of phenylalanine, a naturally occurring amino acid, with modifications that enhance its functionality and applicability in various research and industrial settings. The Fmoc (9-fluorenylmethyloxycarbonyl) group serves as a protective group, while the α-methyl and 3-fluoro substituents introduce unique chemical properties that make this compound invaluable in modern synthesis.

The synthesis of Fmoc-α-methyl-L-3-fluorophenylalanine involves a multi-step process that combines traditional organic chemistry techniques with advanced catalytic methods. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, leveraging cutting-edge technologies such as microwave-assisted synthesis and continuous flow chemistry. These advancements have not only streamlined the production process but also opened new avenues for exploring its potential applications.

One of the most notable applications of Fmoc-α-methyl-L-3-fluorophenylalanine is in peptide synthesis. The Fmoc group plays a critical role in solid-phase peptide synthesis (SPPS), where it protects the amino terminus during the assembly of complex peptide chains. The presence of the α-methyl group enhances the stability of the resulting peptides, making them ideal candidates for drug discovery and development. Moreover, the 3-fluoro substitution introduces electronic effects that can modulate the pharmacokinetic properties of the final product, making this compound a versatile building block in medicinal chemistry.

Recent research has also highlighted the potential of Fmoc-α-methyl-L-3-fluorophenylalanine in the development of fluorinated drugs. Fluorine atoms are known to enhance drug stability and bioavailability, and their incorporation into amino acids has been a focal point in drug design. Studies published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated that fluorinated amino acids like this compound can significantly improve the efficacy of therapeutic agents against various diseases, including cancer and neurodegenerative disorders.

In addition to its role in peptide synthesis, Fmoc-α-methyl-L-3-fluorophenylalanine has found applications in materials science. Its unique chemical structure makes it an attractive candidate for synthesizing advanced materials such as self-healing polymers and stimuli-responsive hydrogels. Researchers at leading institutions like Stanford University and MIT have explored its use in creating biocompatible materials for tissue engineering and drug delivery systems.

The growing interest in Fmoc-α-methyl-L-3-fluorophenylalanine has also led to innovations in analytical techniques for its characterization. Advanced spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to study its molecular structure and interactions at a deeper level. These studies have provided valuable insights into its conformational flexibility and binding affinity, which are crucial for understanding its behavior in biological systems.

Looking ahead, the future of Fmoc-α-methyl-L-3-fluorophenylalanine seems promising as researchers continue to uncover its potential across diverse fields. Collaborative efforts between academia and industry are expected to drive further innovations, particularly in areas such as personalized medicine and sustainable chemical synthesis. As technology advances, it is anticipated that this compound will play an increasingly pivotal role in shaping the next generation of therapeutic agents and materials.